
preparation of standard solutions of mercury(II)
chromate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

Application Notes and Protocols for Mercury(II)
Chromate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mercury(II) chromate is a highly toxic, carcinogenic, and environmentally

hazardous substance. All handling and synthesis must be conducted by trained personnel in a

certified laboratory environment with appropriate personal protective equipment (PPE) and

engineering controls (e.g., fume hood). All waste must be disposed of as hazardous material

according to institutional and governmental regulations.

Introduction
Mercury(II) chromate (HgCrO₄) is an inorganic compound that presents as a red crystalline

powder.[1] Due to its composition of mercury(II) and hexavalent chromium, it is characterized

by extreme toxicity. A critical property of mercury(II) chromate is its very low solubility in water,

which classifies it as "slightly soluble".[1][2][3] This characteristic makes the direct preparation

of aqueous standard solutions by dissolving the solid salt impractical and inaccurate for most

applications.

These notes provide a detailed protocol for the synthesis of mercury(II) chromate precipitate,

as this is the primary method of its preparation in a laboratory setting.[1] For applications
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requiring known concentrations of mercury(II) and chromate ions in solution, it is advisable to

use highly soluble salts such as mercury(II) nitrate and potassium chromate.

Physicochemical Data
The fundamental properties of mercury(II) chromate are summarized in the table below for

easy reference.

Property Value References

Chemical Formula HgCrO₄ [2][4][5]

Molar Mass 316.59 g/mol [1][4]

Appearance
Red monoclinic crystals,

crystalline powder
[1]

Density 6.06 g/cm³ [1][2]

Water Solubility Slightly soluble [1][2][3]

CAS Number 13444-75-2 [1][2][4]

Experimental Protocols
Protocol 1: Synthesis of Mercury(II) Chromate by
Aqueous Precipitation
This protocol details the synthesis of solid mercury(II) chromate via the reaction of soluble

mercury(II) nitrate with potassium chromate in an aqueous solution.[1]

Materials and Reagents:

Mercury(II) nitrate monohydrate (Hg(NO₃)₂·H₂O)

Potassium chromate (K₂CrO₄)

Deionized water

Beakers
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Graduated cylinders

Magnetic stirrer and stir bar

Heating plate

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Preparation of Precursor Solutions:

Solution A (Mercury(II) Nitrate): Accurately weigh a stoichiometric amount of mercury(II)

nitrate monohydrate and dissolve it in a minimal amount of deionized water in a beaker.

Solution B (Potassium Chromate): Accurately weigh a 1:1 molar equivalent of potassium

chromate and dissolve it in deionized water in a separate beaker.[1]

Precipitation Reaction:

Place the beaker containing Solution A on a magnetic stirrer.

Slowly add Solution B to Solution A dropwise while continuously stirring.[1]

A bright red precipitate of mercury(II) chromate will form immediately upon the addition of

the potassium chromate solution.[6] The reaction is: Hg(NO₃)₂(aq) + K₂CrO₄(aq) →

HgCrO₄(s) + 2KNO₃(aq)[1]

Digestion of the Precipitate:

Gently heat the mixture to 65-70°C while stirring for 30-60 minutes.[1] This process,

known as digestion, encourages the growth of larger crystals, which are easier to filter.

Isolation and Washing of the Product:
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Allow the precipitate to settle, then decant the supernatant liquid.

Isolate the solid product by vacuum filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with small portions of deionized water to remove any

soluble impurities, such as potassium nitrate.

Drying:

Carefully transfer the filtered solid to a watch glass or drying dish.

Dry the product in a drying oven at a low temperature (e.g., 60-80°C) until a constant

weight is achieved.

Storage:

Store the dried mercury(II) chromate powder in a tightly sealed, clearly labeled container

in a designated, secure, and well-ventilated area for toxic substances.

Safety and Handling
Both mercury and hexavalent chromium compounds are highly toxic, carcinogenic, and pose a

severe threat to the environment.[7][8]

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(nitrile or neoprene), and splash-proof safety goggles.

Engineering Controls: All work must be performed inside a certified chemical fume hood to

avoid inhalation of dust or aerosols.[8]

Handling: Avoid creating dust. Do not eat, drink, or smoke in the laboratory.[7] Wash hands

thoroughly after handling.[9]

First Aid:

Skin Contact: Immediately wash off with soap and plenty of water.[10]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[10]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[10]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[10]

Waste Disposal: All mercury(II) chromate waste, including contaminated filter paper, gloves,

and solutions, must be collected in a designated hazardous waste container and disposed of

according to strict environmental regulations. Avoid release to the environment.[8][9]

Visualizations
Experimental Workflow for Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparation of standard solutions of mercury(II)
chromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081476#preparation-of-standard-solutions-of-
mercury-ii-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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